Cas no 2171686-35-2 (4-(3-ethylpentan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(3-ethylpentan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171686-35-2
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5934607
• PubChem ID: 165548022
• Update Time: 2025-07-15

4-(3-ethylpentan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-ethylpentan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• EN300-1516885
• 2171686-35-2
• 4-[(3-ethylpentan-2-yl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid

• Inchi： 1S/C27H34N2O5/c1-4-18(5-2)17(3)28-26(32)24(14-15-25(30)31)29-27(33)34-16-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,17-18,23-24H,4-5,14-16H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： UFSZRWVWXWHNPP-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(NC(C)C(CC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3-ethylpentan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Research Brief on 4-(3-ethylpentan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171686-35-2)

In recent years, the compound 4-(3-ethylpentan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171686-35-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, peptide synthesis, and targeted therapeutics. The following research brief provides an overview of the latest findings and developments related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 4-(3-ethylpentan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of the compound, with particular emphasis on the use of fluorenylmethoxycarbonyl (Fmoc) protecting groups. The Fmoc group is widely employed in peptide synthesis due to its stability under basic conditions and ease of removal under mild acidic conditions. This makes the compound particularly valuable in solid-phase peptide synthesis (SPPS), where protecting group strategies are critical for successful outcomes.

One of the key areas of research surrounding this compound is its role in the development of novel peptide-based therapeutics. Peptides have emerged as a promising class of drugs due to their high specificity and low toxicity. The incorporation of 4-(3-ethylpentan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid into peptide sequences has been shown to enhance stability and bioavailability, addressing some of the challenges associated with peptide drug development. Recent in vitro and in vivo studies have demonstrated its efficacy in improving peptide half-life and resistance to enzymatic degradation.

In addition to its applications in peptide synthesis, this compound has also been investigated for its potential as a building block in the design of small-molecule inhibitors. Researchers have explored its utility in targeting specific enzymes and receptors involved in disease pathways, such as cancer and inflammatory disorders. Preliminary data suggest that derivatives of this compound exhibit selective binding affinity and inhibitory activity, making them attractive candidates for further drug development.

Despite these promising findings, challenges remain in the clinical translation of 4-(3-ethylpentan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid-based therapeutics. Issues such as scalability of synthesis, pharmacokinetic properties, and potential off-target effects need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 4-(3-ethylpentan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171686-35-2) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis and drug design highlight its potential to contribute to the development of next-generation therapeutics. Continued research and innovation in this area are expected to yield significant advancements in the coming years.